3-[2-(2-isoxazolidinyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone

• IUPAC Name: 4-[(4-methoxy-3-methylphenyl)methyl]-3-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]piperazin-2-one
• InChI: InChI=1S/C18H25N3O4/c1-13-10-14(4-5-16(13)24-2)12-20-8-6-19-18(23)15(20)11-17(22)21-7-3-9-25-21/h4-5,10,15H,3,6-9,11-12H2,1-2H3,(H,19,23)
• InChI Key: OKVPAQXZSKDQGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CN2CCNC(=O)C2CC(=O)N3CCCO3)OC
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol

Description

3-[2-(2-isoxazolidinyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound is commonly referred to as ISOX and is known for its unique chemical structure and properties.

Mechanism of Action

The mechanism of action of 3-[2-(2-isoxazolidinyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone is not fully understood. However, it is believed to work by inhibiting various enzymes and proteins involved in cell growth and replication. ISOX has been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. It also inhibits the activity of cyclin-dependent kinases, which are involved in cell cycle regulation.
Biochemical and Physiological Effects:
ISOX has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins. It also inhibits angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF). Additionally, ISOX has been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines like interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[2-(2-isoxazolidinyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone in lab experiments is its broad-spectrum activity against various diseases. It has been found to be effective against cancer, viruses, and bacteria. Additionally, ISOX has a unique chemical structure, which makes it a potential lead compound for drug development. However, one of the limitations of using ISOX in lab experiments is its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-[2-(2-isoxazolidinyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone. One area of research is the development of ISOX derivatives with improved solubility and bioavailability. Another area of research is the investigation of ISOX's activity against other diseases like Alzheimer's disease and Parkinson's disease. Additionally, the mechanism of action of ISOX needs to be further elucidated to understand its full therapeutic potential.

Synthesis Methods

The synthesis of 3-[2-(2-isoxazolidinyl)-2-oxoethyl]-4-(4-methoxy-3-methylbenzyl)-2-piperazinone involves the reaction of 2-(2-isoxazolidinyl) acetic acid with 4-(4-methoxy-3-methylbenzyl) piperazinone in the presence of a coupling agent like N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out under anhydrous conditions in a suitable solvent like dichloromethane or acetonitrile. The reaction mixture is then purified using column chromatography to obtain the final product.

Scientific Research Applications

ISOX has shown potential therapeutic applications in various fields of medicine. It has been studied extensively for its antitumor, antiviral, and antibacterial properties. ISOX has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. It has also been shown to be effective against various viruses like HIV, hepatitis C, and influenza. Additionally, ISOX has been found to have antibacterial activity against various strains of bacteria.